Cas no 102593-55-5 (2,2,6-Triphenyl-2H-pyran-4(3H)-one)

• Product Name: 2,2,6-Triphenyl-2H-pyran-4(3H)-one
• CAS No: 102593-55-5
• MF: C₂₃H₁₈O₂
• MW: 326.387826442719
• CID: 1093132
• PubChem ID: 72942617
• Update Time: 2025-07-18

2,2,6-Triphenyl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,2,6-Triphenyl-2H-pyran-4(3H)-one
• 2,2,6-triphenyl-3H-pyran-4-one
• A927659
• 2,2,6-triphenyl-3,4-dihydro-2H-pyran-4-one
• 102593-55-5
• 2,2,6-triphenyl-2,3-dihydro-4H-pyran-4-one

• Inchi： 1S/C23H18O2/c24-21-16-22(18-10-4-1-5-11-18)25-23(17-21,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-16H,17H2
• InChI Key： QIBLVQUWGISACZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(CC1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.130679813g/mol
• Monoisotopic Mass: 326.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

2,2,6-Triphenyl-2H-pyran-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2,6-Triphenyl-2H-pyran-4(3H)-one

Comprehensive Overview of 2,2,6-Triphenyl-2H-pyran-4(3H)-one (CAS No. 102593-55-5)

2,2,6-Triphenyl-2H-pyran-4(3H)-one (CAS No. 102593-55-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique pyranone core and three phenyl substituents, exhibits remarkable photophysical and chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of fluorescent probes, pharmaceutical intermediates, and organic electronic materials.

The structural uniqueness of 2,2,6-Triphenyl-2H-pyran-4(3H)-one lies in its conjugated system, which contributes to its optical properties and stability. This compound is often discussed in the context of heterocyclic chemistry, a rapidly growing area of research due to its relevance in drug discovery and functional materials. Recent studies have highlighted its role as a building block for designing novel photocatalysts and luminescent materials, aligning with the global trend toward sustainable and energy-efficient technologies. Its CAS No. 102593-55-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in both industrial and academic settings.

One of the most intriguing aspects of 2,2,6-Triphenyl-2H-pyran-4(3H)-one is its potential application in biomedical research. The compound's ability to interact with biological systems has sparked interest in its use as a molecular scaffold for developing new therapeutic agents. For instance, its derivatives have been investigated for their anti-inflammatory and antioxidant properties, topics that are highly relevant in today's health-conscious society. Additionally, its fluorescence emission makes it a candidate for bioimaging applications, a field that has seen exponential growth due to advancements in diagnostic technologies.

From a synthetic perspective, 2,2,6-Triphenyl-2H-pyran-4(3H)-one is often synthesized via multicomponent reactions or cyclization strategies, which are efficient and scalable methods favored by modern chemists. The compound's stereoelectronic effects and reactivity are subjects of ongoing research, particularly in the context of green chemistry and catalysis. These areas are of high interest to researchers aiming to minimize environmental impact while maximizing synthetic efficiency. The CAS No. 102593-55-5 is frequently associated with these topics in scientific literature and patent filings.

In the realm of materials science, 2,2,6-Triphenyl-2H-pyran-4(3H)-one has been explored for its potential in organic light-emitting diodes (OLEDs) and solar cells. Its electron-deficient nature and planar structure make it suitable for use in charge-transport layers, a critical component in next-generation electronic devices. As the demand for renewable energy solutions grows, compounds like this are gaining traction in both academic and industrial research circles.

For those seeking to purchase or synthesize 2,2,6-Triphenyl-2H-pyran-4(3H)-one, it is essential to consider its storage conditions and handling protocols. While the compound is not classified as hazardous, proper laboratory practices should always be followed to ensure safety and stability. Suppliers often list it under its CAS No. 102593-55-5, and it is available in various purity grades to meet diverse research needs.

In summary, 2,2,6-Triphenyl-2H-pyran-4(3H)-one (CAS No. 102593-55-5) is a versatile compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique properties and growing relevance in cutting-edge research make it a subject of continuous exploration. Whether you are a chemist, material scientist, or biomedical researcher, understanding this compound's potential can open doors to innovative solutions in your field.